1-(Benzofuran-5-yl)-2-bromopropan-1-one

• Molecular Formula: C11H9BrO2
• Molecular Weight: 253.09 g/mol
• IUPAC Name: 1-(1-benzofuran-5-yl)-2-bromopropan-1-one
• InChI: InChI=1S/C11H9BrO2/c1-7(12)11(13)9-2-3-10-8(6-9)4-5-14-10/h2-7H,1H3
• InChI Key: IGKYCXFOFSDUKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC2=C(C=C1)OC=C2)Br

Description

1-(Benzofuran-5-yl)-2-bromopropan-1-one is a useful research compound. Its molecular formula is C11H9BrO2 and its molecular weight is 253.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To an oven dried roundbottom flask is added 1-(benzofuran-5-yl)propan-1-one (160 mg, 0.919 mmol) and dissolved in dry THF (5 ml). The flask is then cycled through a vacuum/N2 protocol and then cooled under N2 to −78° C. using dry ice/acetone. At this temperature, lithium bis(trimethylsilyl)amide (1M in hexanes) (1.378 ml, 1.378 mmol) is added and stirring continues for ˜30 mins. After this time, NBS (180 mg, 1.010 mmol) in THF (5 ml) is then added dropwise keeping the temp below −60° C. The mixture is left to warm to RT and stirring continued for ˜5 hr. After this time, LCMS looked to show ˜50% conversion to product. The raection is quenched by addition of NH4Cl and allowed to warm to RT. The contents are transferred to a separating funnel and extracted into EtOAc. The organic portion is washed with NaHCO3, water, brine, dried (MgSO4) and evaporated to give a clear oil. Purification by chromatography on silica gel (20 g) eluting with 100% iso-hexane followed by 5% EtOAc/iHex affords the title product as a clear oil. MS: m/z 253 [M+H]+.